Cas no 1341439-59-5 (Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate)

• Product Name: Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate
• CAS No: 1341439-59-5
• MF: C₁₀H₉BrClNO₂
• MW: 290.540961027145
• MDL: MFCD18842244
• CID: 5217537
• PubChem ID: 63262099
• Update Time: 2026-03-06

Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate
• cyclopropylmethyl5-bromo-2-chloropyridine-3-carboxylate
• Z1117770893
• 3-Pyridinecarboxylic acid, 5-bromo-2-chloro-, cyclopropylmethyl ester
• Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate

• MDL： MFCD18842244
• Inchi： 1S/C10H9BrClNO2/c11-7-3-8(9(12)13-4-7)10(14)15-5-6-1-2-6/h3-4,6H,1-2,5H2
• InChI Key： MDTPZPSYCVOMSR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(=O)OCC1CC1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate

Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate (CAS No. 1341439-59-5)

Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate, with the CAS number 1341439-59-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, agricultural chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a cyclopropylmethyl group, a pyridine ring with substituents at positions 2 and 5, and a carboxylate ester functionality. The presence of bromine and chlorine atoms further enhances its chemical versatility, making it a valuable building block in various synthetic pathways.

The synthesis of Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate involves a series of intricate reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and esterification processes. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have also explored its potential as an intermediate in the development of novel agrochemicals, particularly as a precursor for bioactive compounds with pest control properties.

In terms of applications, Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate has shown promise in the field of pesticide development. Its ability to inhibit key enzymes involved in insect metabolism has been extensively studied. For instance, a recent study published in the Journal of Agricultural and Food Chemistry highlighted its potential as a lead compound for developing environmentally friendly pesticides with reduced toxicity to non-target species.

Beyond its agricultural applications, this compound has also been investigated for its role in drug discovery. The pyridine ring system is known to exhibit pharmacological activity, and the substitution pattern in Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate provides a unique platform for exploring new therapeutic agents. Ongoing research is focusing on its potential as an anti-inflammatory agent and its ability to modulate cellular signaling pathways.

From a structural perspective, Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate exhibits interesting electronic properties due to the conjugation between the pyridine ring and the ester group. This conjugation not only influences its reactivity but also plays a crucial role in determining its spectroscopic properties. Recent studies utilizing advanced spectroscopic techniques, such as NMR and UV-vis spectroscopy, have provided deeper insights into its molecular geometry and electronic transitions.

In conclusion, Cyclopropylmethyl 5-bromo-2-chloropyridine-3-carboxylate (CAS No. 1341439-59-5) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, combined with cutting-edge synthetic methodologies and ongoing research efforts, positions it as a key player in advancing both agricultural and pharmaceutical sciences. As researchers continue to explore its potential, this compound is expected to contribute significantly to the development of innovative solutions in these fields.